Cas no 2137484-23-0 (Methyl 2-[(2-aminobutyl)amino]butanoate)

• Product Name: Methyl 2-[(2-aminobutyl)amino]butanoate
• CAS No: 2137484-23-0
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 6077119
• PubChem ID: 165840448
• Update Time: 2025-09-24

Methyl 2-[(2-aminobutyl)amino]butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2-aminobutyl)amino]butanoate
• 2137484-23-0
• EN300-766297
• Methyl 2-[(2-aminobutyl)amino]butanoate

• Inchi： 1S/C9H20N2O2/c1-4-7(10)6-11-8(5-2)9(12)13-3/h7-8,11H,4-6,10H2,1-3H3
• InChI Key： CYFWVMVNGZVXHC-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)NCC(CC)N)=O

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on Methyl 2-[(2-aminobutyl)amino]butanoate

Comprehensive Overview of Methyl 2-[(2-aminobutyl)amino]butanoate (CAS No. 2137484-23-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, Methyl 2-[(2-aminobutyl)amino]butanoate (CAS No. 2137484-23-0) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often referred to in scientific literature by its systematic name or CAS number, is a derivative of amino acid esters, combining functional groups that make it valuable in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its CAS No. 2137484-23-0 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for targeted applications.

The growing interest in Methyl 2-[(2-aminobutyl)amino]butanoate aligns with broader industry trends, such as the demand for sustainable synthetic pathways and bio-based chemical alternatives. Recent searches on platforms like Google Scholar and patent databases reveal queries like "Methyl 2-[(2-aminobutyl)amino]butanoate synthesis optimization" and "CAS 2137484-23-0 applications in peptide mimetics," reflecting its relevance in drug discovery. The compound's bifunctional nature—featuring both ester and amine moieties—enables its use as a building block for N-protected amino acid derivatives, a hot topic in medicinal chemistry due to their role in protease inhibitor development.

From a technical perspective, Methyl 2-[(2-aminobutyl)amino]butanoate exhibits properties that bridge small-molecule and peptide chemistries. Its molecular weight (204.27 g/mol) and solubility profile (typically in polar organic solvents) make it suitable for solution-phase reactions, a feature frequently highlighted in forums discussing "green chemistry approaches for ester-amine hybrids." Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of CAS No. 2137484-23-0, with impurities often scrutinized due to their potential impact on downstream reactions in API manufacturing.

The compound's role in material science is another area of exploration. Researchers investigating "smart polymer precursors" have noted its utility in creating pH-responsive hydrogels, where the amine group facilitates cross-linking. This aligns with the surge in biodegradable material research, a trending topic in sustainability-focused industries. Patent filings from 2020–2023 referencing Methyl 2-[(2-aminobutyl)amino]butanoate describe its incorporation into self-healing coatings, further underscoring its multidisciplinary appeal.

Quality control protocols for CAS No. 2137484-23-0 emphasize strict storage conditions (typically 2–8°C under inert gas) to prevent degradation, a detail frequently queried by procurement specialists. Suppliers often provide technical data sheets detailing stability studies, addressing common concerns like "shelf life of amino acid esters under ambient conditions." Such transparency is crucial given the compound's use in GMP-compliant environments, where batch-to-batch consistency is paramount.

Emerging discussions in computational chemistry have also spotlighted Methyl 2-[(2-aminobutyl)amino]butanoate as a candidate for molecular docking studies. Its moderate logP value (~1.2) and hydrogen-bonding capacity make it a model substrate for predicting drug-membrane interactions, a subject gaining traction in AI-driven drug design circles. These applications position CAS No. 2137484-23-0 at the intersection of empirical research and digital innovation, a duality that enhances its market viability.

In summary, Methyl 2-[(2-aminobutyl)amino]butanoate represents a convergence of synthetic utility and research potential. Its CAS No. 2137484-23-0 serves as a gateway to diverse applications, from precision medicine to eco-friendly materials. As industries prioritize molecular diversity and functional adaptability, this compound is poised to remain a focal point in next-generation chemical development.